Cas no 1597224-87-7 (5-[(2,2-difluoroethoxy)methyl]-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-[(2,2-difluoroethoxy)methyl]-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1597224-87-7
• MF: C₈H₁₀F₂N₂O₃
• MW: 220.173408985138
• CID: 5171198
• Update Time: 2025-07-18

5-[(2,2-difluoroethoxy)methyl]-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(2,2-difluoroethoxy)methyl]-1-methyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 5-[(2,2-difluoroethoxy)methyl]-1-methyl-

• Inchi： 1S/C8H10F2N2O3/c1-12-6(3-15-4-7(9)10)5(2-11-12)8(13)14/h2,7H,3-4H2,1H3,(H,13,14)
• InChI Key： BNNRQRUXCOZSFX-UHFFFAOYSA-N
• SMILES： N1(C)C(COCC(F)F)=C(C(O)=O)C=N1

Additional information on 5-[(2,2-difluoroethoxy)methyl]-1-methyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 5-[(2,2-difluoroethoxy)methyl]-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1597224-87-7)

5-[(2,2-difluoroethoxy)methyl]-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1597224-87-7) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's difluoroethoxy and carboxylic acid functional groups make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds in medicinal chemistry. Fluorination often enhances metabolic stability and bioavailability, making this compound a valuable candidate for further study.

In recent years, the scientific community has focused on pyrazole-based scaffolds due to their broad pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 1-methyl-1H-pyrazole core in this compound aligns with current trends in designing small-molecule inhibitors for enzyme targets. For instance, its carboxylic acid moiety can facilitate interactions with active sites of proteins, a feature highly sought after in fragment-based drug design. This has led to increased searches for "pyrazole carboxylic acid derivatives" and "fluorinated drug intermediates" in academic and industrial databases.

The synthesis and characterization of CAS No. 1597224-87-7 have been explored in several peer-reviewed studies, highlighting its role as a building block for more complex molecules. Its difluoroethoxy group is particularly noteworthy, as fluorinated ethers are known to improve lipophilicity and membrane permeability—key factors in optimizing drug candidates. This aligns with the growing interest in "fluorine in drug design" and "bioisosteric replacement strategies," which are frequently searched topics in pharmaceutical forums.

From an industrial perspective, 5-[(2,2-difluoroethoxy)methyl]-1-methyl-1H-pyrazole-4-carboxylic acid is also relevant to agrochemical development. Fluorinated pyrazoles are increasingly used in crop protection products due to their enhanced stability and efficacy. Searches for "fluorinated agrochemicals" and "pyrazole herbicides" reflect this trend, underscoring the compound's dual utility in life sciences. Regulatory agencies' emphasis on environmentally friendly chemicals has further driven research into such derivatives.

In summary, CAS No. 1597224-87-7 represents a promising compound at the intersection of medicinal and agricultural chemistry. Its structural attributes, combined with the rising demand for fluorinated building blocks, position it as a subject of ongoing innovation. As researchers continue to explore its applications, this compound is likely to remain a focal point in discussions about small-molecule therapeutics and sustainable agrochemicals.